Cas no 305342-84-1 (N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 305342-84-1
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 5996532
• PubChem ID: 1110209
• Update Time: 2025-10-31

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide
• N-(3-acetyl-2-methylbenzofuran-5-yl)-2,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-(3-acetyl-2-methyl-5-benzofuranyl)-2,5-dimethyl-
• AKOS000594116
• SR-01000492090
• Z56768404
• UPCMLD0ENAT0501-5444:001
• AG-690/12510649
• F0808-2660
• SR-01000492090-1
• SCHEMBL19057716
• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzenesulfonamide
• 305342-84-1

• Inchi： 1S/C19H19NO4S/c1-11-5-6-12(2)18(9-11)25(22,23)20-15-7-8-17-16(10-15)19(13(3)21)14(4)24-17/h5-10,20H,1-4H3
• InChI Key： JNJALWPIMXCUCM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OC(C)=C(C(C)=O)C3=C2)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 357.10347926g/mol
• Monoisotopic Mass: 357.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 538.4±60.0 °C(Predicted)
• pka: 8.09±0.30(Predicted)

Additional information on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide

Introduction to N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 305342-84-1)

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 305342-84-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its benzofuran and sulfonamide moieties, positions it as a potential candidate for further exploration in drug discovery.

The benzofuran core of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide is a key structural feature that contributes to its unique chemical and biological properties. Benzofurans are a class of heterocyclic compounds that have been widely studied due to their diverse pharmacological activities. These compounds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The presence of an acetyl group at the 3-position of the benzofuran ring further enhances its reactivity and potential biological activity.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are a class of compounds that have been used in medicine for decades, with applications ranging from antibiotics to anticonvulsants. The introduction of a sulfonamide group at the 1-position of the benzene ring in N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide adds another layer of functionality to the molecule, potentially enhancing its binding affinity to biological targets.

The dimethyl substitution at the 2 and 5 positions of the benzene ring in this compound is another critical feature that influences its chemical behavior. These substituents can affect the electronic properties of the ring, thereby influencing its reactivity and interactions with biological molecules. The combination of these structural elements makes N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide a complex and intriguing molecule worthy of detailed investigation.

The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the benzofuran precursor, followed by functionalization with an acetyl group and subsequent sulfonation to introduce the sulfonamide moiety. Each step in the synthesis must be carefully optimized to ensure high yield and purity.

In terms of biological activity, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide has shown promise in preliminary studies as a potential therapeutic agent. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that it may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The sulfonamide group is particularly noteworthy for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This property makes sulfonamides valuable scaffolds for drug design, as they can be tailored to fit specific binding pockets within biological molecules. The acetyl group on the benzofuran ring also contributes to the molecule's versatility by providing additional sites for interaction with biological targets.

Ongoing research is focused on further elucidating the mechanism of action of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide. By understanding how this compound interacts with its biological targets at a molecular level, researchers can identify ways to optimize its potency and selectivity. Additionally, computational studies using molecular modeling techniques are being employed to predict potential binding modes and interactions.

The development of novel drug candidates often involves rigorous testing in vitro and in vivo to assess their safety and efficacy. Preliminary studies with N-(3-acetyl-2-methyl-1-benzofuran-5-y strong l>) -2, 5- dimethy strong l>) ben1- sulfona) have shown encouraging results in cell-based assays, suggesting that it may have therapeutic potential without significant toxicity. However, further studies are necessary to confirm these findings and to evaluate its suitability for clinical development. The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs, and compounds like N-() 3- acetyl- 2- methyl- 1- benzofura n- 5- yl) - 25- dimeth ylbe n zene- 15